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Compound of Interest

2-Bromo-5-methoxyaniline
Compound Name:
hydrochloride

Cat. No.: B144421

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Key Building Block

2-Bromo-5-methoxyaniline hydrochloride (CAS No. 129968-11-2) is a substituted aniline
derivative that has emerged as a critical starting material and intermediate in the synthesis of
complex organic molecules, particularly in the realms of medicinal chemistry and materials
science.[1] Its strategic placement of bromo, methoxy, and amino functionalities on the
benzene ring offers a versatile platform for a variety of chemical transformations, making it an
invaluable tool for researchers engaged in the development of novel therapeutic agents and
advanced electronic materials. This guide provides an in-depth exploration of the synthesis,
properties, applications, and safe handling of 2-Bromo-5-methoxyaniline hydrochloride,
offering a comprehensive resource for professionals in the field.

Physicochemical Properties and Identification

A clear understanding of the physicochemical properties of 2-Bromo-5-methoxyaniline and its
hydrochloride salt is fundamental for its effective use in research and development. The free
base, 2-Bromo-5-methoxyaniline, is identified by the CAS number 59557-92-5.[2] The
hydrochloride salt, the subject of this guide, offers advantages in terms of stability and
handling.
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Property

2-Bromo-5-methoxyaniline

2-Bromo-5-methoxyaniline
Hydrochloride

CAS Number

59557-92-5[2]

129968-11-2[3]

Molecular Formula

C7HsBrNO[2]

C7HsBrNO-HCI

Molecular Weight 202.05 g/mol [2] 238.51 g/mol [3]
Appearance Brown to black solid or liquid[4]  Light brown crystalline powder
Not explicitly available, but
Melting Point 189-190 °CJ5] expected to be higher than the
free base
- _ 280.1 + 20.0 °C at 760 _
Boiling Point Not applicable
mmHg[5]
Soluble in organic solvents like )
Expected to have increased
N ethanol, methanol, and N
Solubility water solubility compared to

dichloromethane; insoluble in

water.[5]

the free base.

Synthesis and Characterization: A Pathway to a
Versatile Intermediate

The synthesis of 2-Bromo-5-methoxyaniline hydrochloride is typically a two-step process,

beginning with the regioselective bromination of a suitable precursor, followed by the formation

of the hydrochloride salt.

Part 1: Synthesis of 2-Bromo-5-methoxyaniline (Free

Base)

A common and effective method for the synthesis of 2-Bromo-5-methoxyaniline involves the

reduction of a nitrated precursor.

Reaction Scheme:
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A representative synthesis of 2-Bromo-5-methoxyaniline.
Experimental Protocol:
 Dissolution: 4-Bromo-3-nitroanisole is dissolved in a mixture of ethanol and water.

» Addition of Reagents: Iron powder and ammonium chloride are added to the solution. The
iron acts as the reducing agent, while ammonium chloride serves as an electrolyte to
facilitate the reaction.

o Reflux: The reaction mixture is heated to reflux for a period of 2 hours. This provides the
necessary energy to drive the reduction of the nitro group to an amine.

o Extraction: Upon completion, the reaction mixture is cooled, and the organic product is
extracted using a suitable solvent, such as diethyl ether.

 Purification: The combined organic extracts are dried over an anhydrous salt (e.g.,
magnesium sulfate), and the solvent is removed under reduced pressure to yield 2-Bromo-5-
methoxyaniline.

Part 2: Formation of the Hydrochloride Salt

The conversion of the free base to its hydrochloride salt is a standard acid-base reaction. While
a specific, detailed protocol from a peer-reviewed source is not readily available, the following
general procedure is chemically sound.

Reaction Scheme:

2-Bromo-5-methoxvaniline Hydrochloric Acid (HCI) 2-Bromo-5-methoxyaniline
y in a suitable solvent (e.g., Ether) Hydrochloride

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b144421?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Formation of the hydrochloride salt.
General Experimental Protocol:

» Dissolution: The crude or purified 2-Bromo-5-methoxyaniline is dissolved in a suitable
organic solvent in which the hydrochloride salt is insoluble, such as diethyl ether or
isopropanol.

 Acidification: A solution of hydrochloric acid (either gaseous HCI or a solution in a compatible
solvent like isopropanol or ether) is added dropwise to the stirred solution of the aniline at a
controlled temperature (often 0 °C to room temperature).

e Precipitation: The 2-Bromo-5-methoxyaniline hydrochloride will precipitate out of the
solution as a solid.

e |solation: The solid product is collected by filtration, washed with a small amount of the cold
solvent to remove any unreacted starting material, and then dried under vacuum.

Key Applications in Drug Discovery and Materials
Science

The utility of 2-Bromo-5-methoxyaniline hydrochloride lies in its ability to serve as a versatile
scaffold for the construction of more complex molecules with significant biological or material

properties.

Intermediate in the Synthesis of EGFR Inhibitors

A prominent application of this compound is in the synthesis of quinazoline-based Epidermal
Growth Factor Receptor (EGFR) inhibitors.[1] EGFR is a key target in cancer therapy, and
many approved drugs, such as gefitinib and erlotinib, feature a 4-anilinoquinazoline core.[6][7]
2-Bromo-5-methoxyaniline hydrochloride provides the substituted aniline portion of these

molecules.

lllustrative Synthetic Pathway:
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General pathway to quinazoline-based EGFR inhibitors.

The amino group of 2-Bromo-5-methoxyaniline acts as a nucleophile, displacing a leaving
group (often a chlorine atom) at the C4 position of the quinazoline ring system. The bromo and
methoxy substituents on the aniline ring play a crucial role in modulating the binding affinity and
pharmacokinetic properties of the final inhibitor.[6] The development of such inhibitors is a key
strategy in overcoming drug resistance in cancer treatment.[8][9]

Precursor for Organic Light-Emitting Diode (OLED)
Materials

2-Bromo-5-methoxyaniline is also utilized as an intermediate in the synthesis of materials for
organic light-emitting diodes (OLEDSs).[1] The aromatic and electronic properties of molecules
derived from this compound can be fine-tuned to create efficient and stable emitters or host
materials for OLED devices, contributing to advancements in display technology.[1]

Safe Handling and Storage

As with any chemical reagent, proper safety precautions are paramount when handling 2-
Bromo-5-methoxyaniline hydrochloride.

Hazard Identification:

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.
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e Irritation: Causes skin irritation and serious eye irritation. May cause respiratory irritation.[10]
Recommended Safety Measures:

o Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[11]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[10]
o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[3]
o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[3]

e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands
thoroughly after handling.[10]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.[10]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3]

Conclusion
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2-Bromo-5-methoxyaniline hydrochloride is a strategically important chemical intermediate
with significant applications in both the pharmaceutical and materials science sectors. Its
versatile chemical nature allows for the synthesis of a wide range of complex molecules, most
notably as a key building block for potent EGFR inhibitors in cancer therapy and as a precursor
for advanced OLED materials. A thorough understanding of its properties, synthesis, and safe
handling procedures, as outlined in this guide, is essential for researchers and scientists aiming
to leverage its potential in their respective fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b144421?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

